Cas no 1805921-61-2 (3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride
• CAS No: 1805921-61-2
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4872855
• Update Time: 2025-06-07

3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-6(15)5-1-3(7(10)11)4(2-13)8(12)14-5/h1,7H
• InChI Key： BYDXOCJBDWEQPR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)F)C(C#N)=C(N=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.5
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

Introduction to 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805921-61-2) and Its Applications in Modern Chemical Biology

The compound 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805921-61-2) represents a fascinating class of heterocyclic intermediates that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—including a cyano group, difluoromethyl substitution, and fluoropyridine core—has emerged as a versatile building block for the synthesis of novel bioactive molecules. Its reactivity, particularly the presence of the carbonyl chloride functionality, makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in synthetic chemistry have highlighted the utility of 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride in constructing complex molecular architectures. The electron-withdrawing nature of the cyano and difluoromethyl groups enhances the electrophilicity of the carbonyl chloride moiety, facilitating nucleophilic additions and condensation reactions that are pivotal in drug discovery. This feature has been leveraged in the development of kinase inhibitors, where such intermediates serve as key precursors for generating potent scaffolds that modulate critical signaling pathways.

In particular, the difluoromethyl group—a well-documented pharmacophore in modern drug design—imparts metabolic stability and lipophilicity to derived compounds. This modification has been extensively studied in oncology and anti-inflammatory therapies, where compounds incorporating this moiety exhibit enhanced binding affinity and improved pharmacokinetic profiles. The fluoropyridine core, on the other hand, is renowned for its role in enhancing binding interactions within biological targets due to its ability to form hydrogen bonds and engage in π-stacking interactions. Together, these structural elements make 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride a cornerstone in the synthesis of next-generation therapeutics.

Recent studies have demonstrated its application in the development of small-molecule probes for protein-protein interaction studies. By functionalizing the carbonyl chloride with various nucleophiles—such as amines or thiols—the compound can be transformed into highly reactive intermediates that facilitate cross-linking experiments or affinity labeling assays. These methodologies are crucial for elucidating molecular mechanisms underlying diseases such as cancer and neurodegeneration, where understanding protein-protein interactions is paramount.

The versatility of 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride extends beyond medicinal chemistry into materials science. For instance, its incorporation into organic electronic materials has shown promise in enhancing charge transport properties due to its electron-deficient nature and ability to form stable radicals upon activation. This opens up new avenues for developing advanced optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic strategies such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes. These methodologies not only ensure high yields but also minimize byproduct formation, aligning with green chemistry principles. The increasing emphasis on sustainable chemistry has spurred innovations in optimizing synthetic routes for 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride, making it an exemplary case study in efficient and environmentally conscious drug development.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805921-61-2) stands as a pivotal intermediate with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to drive innovation in pharmaceuticals, chemical biology, and materials science. As research progresses, it is anticipated that this compound will play an even more prominent role in shaping the future of synthetic chemistry and drug discovery.